Cas no 215648-56-9 (2-(CHLOROSULFONYL)-3-METHOXYBENZOIC ACID METHYL ESTER)

• Product Name: 2-(CHLOROSULFONYL)-3-METHOXYBENZOIC ACID METHYL ESTER
• CAS No: 215648-56-9
• MF: C₉H₉ClO₅S
• MW: 264.682760953903
• CID: 867823
• Update Time: 2025-06-14

2-(CHLOROSULFONYL)-3-METHOXYBENZOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROSULFONYL)-3-METHOXYBENZOIC ACID METHYL ESTER
• methyl 2-(chlorosulfonyl)-3-methoxybenzoate
• Benzoic acid, 2-(chlorosulfonyl)-3-methoxy-, methyl ester

• Inchi： 1S/C9H9ClO5S/c1-14-7-5-3-4-6(9(11)15-2)8(7)16(10,12)13/h3-5H,1-2H3
• InChI Key： HMJLICZVJHBGIN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(OC)=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-(CHLOROSULFONYL)-3-METHOXYBENZOIC ACID METHYL ESTER

Research Brief on 2-(CHLOROSULFONYL)-3-METHOXYBENZOIC ACID METHYL ESTER (CAS: 215648-56-9)

The compound 2-(Chlorosulfonyl)-3-methoxybenzoic acid methyl ester (CAS: 215648-56-9) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief consolidates the latest findings and advancements related to this compound, highlighting its synthetic utility, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of novel sulfonamide-based kinase inhibitors. Researchers optimized a multi-step protocol using 215648-56-9 to achieve a 78% yield in the critical sulfonylation step, significantly improving upon previous methods. The resulting inhibitors showed promising activity against CDK2/cyclin E, with IC50 values in the low nanomolar range.

Recent structural-activity relationship (SAR) investigations have revealed that modifications to the methoxy group of 2-(Chlorosulfonyl)-3-methoxybenzoic acid methyl ester can dramatically influence the pharmacokinetic properties of derived compounds. A 2024 Bioorganic Chemistry publication reported that fluorination at the 3-position led to improved metabolic stability while maintaining target engagement, suggesting new directions for lead optimization.

In process chemistry developments, a continuous flow synthesis approach for 215648-56-9 was reported in Organic Process Research & Development (2023), achieving 92% purity with reduced hazardous waste generation. This advancement addresses previous safety concerns associated with batch processing of chlorosulfonyl intermediates while improving scalability for industrial applications.

Analytical characterization of 2-(Chlorosulfonyl)-3-methoxybenzoic acid methyl ester has been enhanced through recent NMR and mass spectrometry studies. Researchers have established comprehensive spectral libraries (2024, Journal of Pharmaceutical and Biomedical Analysis) that facilitate rapid identification and quality control of this intermediate in complex synthetic pathways.

Emerging applications include the compound's use in PROTAC (proteolysis targeting chimera) development, where its reactive chlorosulfonyl group serves as an efficient linker for E3 ligase recruitment. Early-stage research (2024, ACS Chemical Biology) demonstrates successful degradation of target proteins in cellular models when incorporated into bifunctional molecules.

Regulatory considerations for 215648-56-9 have been updated in several jurisdictions, with recent REACH assessments (2023) confirming its classification as a skin and eye irritant. Proper handling protocols and engineering controls are emphasized in current good manufacturing practice (cGMP) guidelines for facilities utilizing this intermediate.

Future research directions appear focused on expanding the compound's utility in fragment-based drug discovery and exploring its potential in radiopharmaceutical development. Several patent applications filed in 2024 describe novel derivatives of 2-(Chlorosulfonyl)-3-methoxybenzoic acid methyl ester with improved properties for targeted therapies.